Fingolimod-D4 Hydrochloride
Fingolimod-D4 Hydrochloride
Fingolimod-D4 Hydrochloride is a labelled analogue of Fingolimod. Fingolimod is an immunosuppressive agent used for the treatment of relapsing multiple sclerosis. It is a sphingosine-1-phosphate receptor modulator preventing lymphocyte emigration to participate in the autoimmune reaction.
Brand Name:
Vulcanchem
CAS No.:
1346604-90-7
VCID:
VC0196419
InChI:
InChI=1S/C19H33NO2.ClH/c1-2-3-4-5-6-7-8-17-9-11-18(12-10-17)13-14-19(20,15-21)16-22;/h9-12,21-22H,2-8,13-16,20H2,1H3;1H/i15D2,16D2;
SMILES:
CCCCCCCCC1=CC=C(C=C1)CCC(CO)(CO)N.Cl
Molecular Formula:
C19H30D4ClNO2
Molecular Weight:
347.96
Fingolimod-D4 Hydrochloride
CAS No.: 1346604-90-7
Labelled Products
VCID: VC0196419
Molecular Formula: C19H30D4ClNO2
Molecular Weight: 347.96
Purity: 99.6% HPLC; 99% atom D
CAS No. | 1346604-90-7 |
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Product Name | Fingolimod-D4 Hydrochloride |
Molecular Formula | C19H30D4ClNO2 |
Molecular Weight | 347.96 |
IUPAC Name | 2-amino-1,1,3,3-tetradeuterio-2-[2-(4-octylphenyl)ethyl]propane-1,3-diol;hydrochloride |
Standard InChI | InChI=1S/C19H33NO2.ClH/c1-2-3-4-5-6-7-8-17-9-11-18(12-10-17)13-14-19(20,15-21)16-22;/h9-12,21-22H,2-8,13-16,20H2,1H3;1H/i15D2,16D2; |
SMILES | CCCCCCCCC1=CC=C(C=C1)CCC(CO)(CO)N.Cl |
Description | Fingolimod-D4 Hydrochloride is a labelled analogue of Fingolimod. Fingolimod is an immunosuppressive agent used for the treatment of relapsing multiple sclerosis. It is a sphingosine-1-phosphate receptor modulator preventing lymphocyte emigration to participate in the autoimmune reaction. |
Purity | 99.6% HPLC; 99% atom D |
Related CAS | 162359-56-0 (unlabelled) |
Synonyms | 2-Amino-2-(2-(4-octylphenyl)ethyl)propane-1,3-diol-d4 Hydrochloride; FTY720-d4 Hydrochloride |
Tag | Fingolimod |
PubChem Compound | 71316986 |
Last Modified | Nov 11 2021 |
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